Cas no 83976-28-7 (1H-Indole-1-carboxaldehyde, 2,3-dihydro-3-methyl-)

1H-Indole-1-carboxaldehyde, 2,3-dihydro-3-methyl- structure
83976-28-7 structure
Product Name:1H-Indole-1-carboxaldehyde, 2,3-dihydro-3-methyl-
CAS No:83976-28-7
MF:C10H11NO
MW:161.200442552567
CID:668133
PubChem ID:12798157
Update Time:2025-04-19

1H-Indole-1-carboxaldehyde, 2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxaldehyde, 2,3-dihydro-3-methyl-
    • 3-methyl-2,3-dihydro-indole-1-carbaldehyde
    • 3-methyl-2,3-dihydroindole-1-carbaldehyde
    • 83976-28-7
    • DTXSID60510155
    • CCALERLRZIKVGJ-UHFFFAOYSA-N
    • SCHEMBL1155913
    • 3-methyl-2,3-dihydro-1H-indole-1-carbaldehyde
    • 3-methyl-1-indolinecarbaldehyde
    • Inchi: 1S/C10H11NO/c1-8-6-11(7-12)10-5-3-2-4-9(8)10/h2-5,7-8H,6H2,1H3
    • InChI Key: CCALERLRZIKVGJ-UHFFFAOYSA-N
    • SMILES: O=CN1C2C=CC=CC=2C(C)C1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.3Ų

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